Cas no 1227926-67-1 ((R)-1-Boc-azepane-2-carboxylic acid)

• Product Name: (R)-1-Boc-azepane-2-carboxylic acid
• CAS No: 1227926-67-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD18633592
• CID: 3160699
• PubChem ID: 40423909
• Update Time: 2025-11-02

(R)-1-Boc-azepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Boc)Azepane-2-carboxylic acid ee
• 1H-AZEPINE-1,2-DICARBOXYLIC ACID,HEXAHYDRO-,1-(1,1-DIMETHYLETHYL) ESTER,(2R);(R)-1-(BOC)AZEPANE-2-CARBOXYLIC ACID;
• (R)-1-Boc-azepane-2-carboxylic acid
• (R)-1-(tert-Butoxycarbonyl)azepane-2-carboxylic acid
• (2R)-1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid
• (R)-1-(BOC)AZEPANE-2-CARBOXYLIC ACID
• (S)-1-Boc-azepane-2-carboxylic acid
• FCH1620648
• AK172162
• (R)-Azepane-1,2-dicarboxylic acid 1-tert-butyl ester
• CS-0053505
• (R)-1-(tert-Butoxycarbonyl)azepane-2-carboxylicacid
• P12424
• EN300-7192736
• SCHEMBL18358031
• MFCD18633592
• AKOS025290073
• 1H-AZEPINE-1,2-DICARBOXYLIC ACID, HEXAHYDRO-, 1-(1,1-DIMETHYLETHYL) ESTER, (2R)-
• (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]azepane-2-carboxylic acid
• 1227926-67-1
• AS-51330
• (2R)-1-(TERT-BUTOXYCARBONYL)AZEPANE-2-CARBOXYLIC ACID

• MDL： MFCD18633592
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-8-6-4-5-7-9(13)10(14)15/h9H,4-8H2,1-3H3,(H,14,15)/t9-/m1/s1
• InChI Key： BKMVFOKQLCHCPK-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.84000
• LogP: 2.18860

Additional information on (R)-1-Boc-azepane-2-carboxylic acid

Comprehensive Guide to (R)-1-Boc-azepane-2-carboxylic acid (CAS No. 1227926-67-1): Properties, Applications, and Market Insights

(R)-1-Boc-azepane-2-carboxylic acid (CAS No. 1227926-67-1) is a chiral Boc-protected azepane derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of azepane-based building blocks, which have gained significant attention in drug discovery due to their structural versatility and biological relevance. The Boc (tert-butoxycarbonyl) protecting group enhances the compound's stability while allowing selective deprotection when needed.

The molecular formula of (R)-1-Boc-azepane-2-carboxylic acid is C₁₂H₂₁NO₄, with a molecular weight of 243.30 g/mol. Its unique seven-membered azepane ring structure provides distinct conformational properties compared to more common five- or six-membered ring systems. Researchers value this compound for its ability to introduce chiral centers and constrained geometries into target molecules, particularly in the development of GPCR-targeting drugs and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (R)-1-Boc-azepane-2-carboxylic acid has surged due to the pharmaceutical industry's focus on stereoselective synthesis. The compound serves as a key intermediate in preparing bioactive molecules with improved pharmacological profiles. Current research trends highlight its application in developing CNS drugs, where the azepane scaffold shows promise for blood-brain barrier penetration.

The synthesis of (R)-1-Boc-azepane-2-carboxylic acid typically involves asymmetric hydrogenation or enzymatic resolution methods to establish the desired (R)-configuration. Process chemists have developed optimized routes to produce this compound with high enantiomeric excess (>99% ee) to meet the stringent requirements of pharmaceutical applications. Recent advances in continuous flow chemistry have further improved the efficiency of its production.

From a commercial perspective, (R)-1-Boc-azepane-2-carboxylic acid has seen growing market demand as a pharmaceutical intermediate. Major suppliers offer this compound in various quantities, from milligram-scale for research purposes to kilogram-scale for preclinical development. The global market for such chiral intermediates is projected to grow significantly, driven by increasing R&D investments in targeted therapies and precision medicine approaches.

Quality control of (R)-1-Boc-azepane-2-carboxylic acid involves rigorous analytical methods including HPLC purity analysis, chiral separation techniques, and spectroscopic characterization. The compound typically appears as a white to off-white crystalline powder with excellent stability under proper storage conditions (recommended at 2-8°C in a dry environment). These quality attributes make it particularly valuable for medicinal chemistry applications where reproducibility is crucial.

Emerging applications of (R)-1-Boc-azepane-2-carboxylic acid include its use in developing peptidomimetics and macrocyclic compounds. The azepane ring's flexibility allows for optimal positioning of pharmacophores in drug design, while the carboxylic acid functionality provides a convenient handle for further derivatization. These features align well with current trends in fragment-based drug discovery and PROTAC technology.

From a regulatory standpoint, (R)-1-Boc-azepane-2-carboxylic acid is classified as a research chemical with no significant safety concerns when handled properly. However, standard laboratory precautions should be followed, including the use of personal protective equipment. The compound's non-hazardous nature and stable characteristics contribute to its widespread adoption in academic and industrial settings.

The future outlook for (R)-1-Boc-azepane-2-carboxylic acid remains positive as researchers continue to explore novel applications of azepane-containing compounds in drug development. With increasing interest in three-dimensional molecular architectures and sp3-rich fragments, this chiral building block is well-positioned to play a significant role in next-generation pharmaceutical research. Ongoing studies are investigating its potential in addressing challenging biological targets, particularly in neurodegenerative diseases and oncology.

For researchers sourcing (R)-1-Boc-azepane-2-carboxylic acid, it's important to verify the supplier's certificate of analysis and ensure proper documentation of enantiomeric purity. Many contract research organizations now offer custom synthesis services for derivatives of this compound, enabling medicinal chemists to access tailored building blocks for their specific projects. The compound's versatility continues to make it a valuable tool in the expanding field of structure-activity relationship studies.